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Compound of Interest

Compound Name: YJ1206

Cat. No.: B15541423 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) containing explicit disposal instructions for

YJ1206 could not be located. The following guidance is based on general best practices for the

handling and disposal of potentially hazardous, biologically active research chemicals. It is

imperative to consult with your institution's Environmental Health and Safety (EHS) office for

compliance with local, state, and federal regulations. All materials contaminated with YJ1206
should be treated as hazardous waste.

YJ1206 is an orally active and selective PROTAC (Proteolysis Targeting Chimera) degrader of

CDK12/CDK13 used in cancer research.[1][2][3] While studies in animal models have indicated

minimal toxicity, this does not render the compound non-hazardous, especially in its pure form

or in concentrated solutions.[1][4][5] Proper disposal is crucial to ensure personnel safety and

prevent environmental contamination.

Key Compound Information
The following table summarizes essential data for YJ1206, underscoring the need for careful

handling and disposal.
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Property Data

Chemical Name

3-benzyl-1-(6-(4-(1-(2-(2,6-dioxopiperidin-3-

yl)-6-fluoro-1,3-dioxoisoindolin-5-yl)piperidin-4-

yl)piperazin-1-yl)pyridin-3-yl)-1-((1r,4r)-4-

(quinazolin-2-ylamino)cyclohexyl)urea[6]

Molecular Formula C49H52FN11O5[6]

Molecular Weight 894.03 g/mol [6]

Known Biological Effect

Potent and selective degrader of

CDK12/CDK13, leading to DNA damage and

cell-cycle arrest in cancer cells.[1][4] IC50 of

12.55 nM in VCaP cells.[2][3][7]

Solubility Soluble in DMSO.[7]

Storage

Store powder at -20°C for the long term (months

to years) and at 0-4°C for the short term (days

to weeks).[6]

Known Hazards

While one supplier ships it as a non-hazardous

chemical for short-term transit, its potent

biological activity necessitates handling it as a

hazardous compound.[6] For research use only.

[6]

Experimental Protocol for Proper Disposal
This protocol provides a step-by-step guide for the safe segregation and disposal of YJ1206
waste.

Personal Protective Equipment (PPE)
Before handling YJ1206 or its waste, ensure you are wearing the appropriate PPE:

Chemical-resistant gloves (e.g., nitrile).

Safety glasses with side shields or goggles.
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A laboratory coat.

All handling of YJ1206 powder or concentrated solutions should be performed in a chemical

fume hood.

Waste Segregation and Collection
Proper segregation is the most critical step to ensure safe disposal.[8] Do not mix YJ1206
waste with incompatible waste streams.[8]

Solid Waste:

Items for Disposal: This category includes unused or expired YJ1206 powder, contaminated

gloves, pipette tips, vials, and absorbent paper.

Collection Procedure:

Designate a specific, leak-proof hazardous waste container for solid YJ1206 waste. The

container should be made of a compatible material and have a secure lid.

Line the container with a heavy-duty plastic bag.

Place all solid materials that have come into contact with YJ1206 into this container.

Keep the container closed at all times except when adding waste.[9][10]

Liquid Waste:

Items for Disposal: This includes any remaining solutions of YJ1206 (e.g., in DMSO), and the

first rinsate from decontaminating glassware.

Collection Procedure:

Designate a separate, sealed, and shatter-resistant container for liquid hazardous waste.

Collect all solutions containing YJ1206 in this container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

EHS office.[11]
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Ensure at least one inch of headspace is left in the container to allow for expansion.[8][10]

Labeling and Storage
Accurate labeling is a legal requirement and is essential for safe disposal.[8]

Labeling: Affix a hazardous waste label to each container as soon as the first piece of waste

is added.[9] The label must include:

The words "Hazardous Waste".[10]

The full chemical name: "YJ1206 Waste".

The primary solvent (for liquid waste, e.g., DMSO).

The accumulation start date.

The name of the principal investigator or research group.

Storage: Store all hazardous waste containers in a designated and secure Satellite

Accumulation Area (SAA) within the laboratory.[10][12] This area should be under the control

of the laboratory personnel, away from general lab traffic, and clearly marked.

Final Disposal
Contact EHS: Once a waste container is full, or before it has been in storage for the

maximum allowable time (typically 12 months for partially filled containers), contact your

institution's EHS office to arrange for a hazardous waste pickup.[10][12]

Prohibited Actions:

DO NOT dispose of YJ1206, in either solid or liquid form, in the regular trash.

DO NOT pour YJ1206 solutions down the drain.[9][10]

DO NOT dispose of YJ1206 waste by evaporation in a fume hood.[9][10]

Disposal Workflow Visualization
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The following diagram illustrates the decision-making process for the proper disposal of

YJ1206.
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of YJ1206.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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